4-(4-Chlorophenyl)-3-cyano-3-phenyl-2-butanone

• Molecular Formula: C17H14ClNO
• Molecular Weight: 283.7 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)methyl]-3-oxo-2-phenylbutanenitrile
• InChI: InChI=1S/C17H14ClNO/c1-13(20)17(12-19,15-5-3-2-4-6-15)11-14-7-9-16(18)10-8-14/h2-10H,11H2,1H3
• InChI Key: LJSCXPZAFVRKHP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(CC1=CC=C(C=C1)Cl)(C#N)C2=CC=CC=C2

Description

4-(4-Chlorophenyl)-3-cyano-3-phenyl-2-butanone is a useful research compound. Its molecular formula is C17H14ClNO and its molecular weight is 283.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of α-acetylphenylacetonitrile (1.0 g, 6.3 mmol) in acetonitrile (25 mL) was added 4-chlorobenzyl bromide (1.3 g, 6.3 mmol) and cesium carbonate (8.2 g, 25 mmol). After stirring at room temperature for 2 h, the reaction mixture was poured into ethyl acetate (100 mL) and water (100 mL). The organic layer was separated, washed with brine, dried over magnesium sulfate, filtered, and concentrated to dryness, and the residue was purified on a silica gel column eluting with 1 to 5% ethyl acetate in hexane to give the title compound. 1H NMR (400 MHz, CD3OD): δ 7.5-6.9 (m, 9H), 3.56 (d, 1H), 3.37 (d, 1H), 2.22 (s, 3H). LC-MS: m/e 306 (M+Na)+ (3.0 min).

Synthesis routes and methods II

Procedure details